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Compound of Interest

Compound Name: Einecs 304-904-9

Cat. No.: B15189360 Get Quote

For researchers, scientists, and drug development professionals navigating the complex

landscape of specialty chemicals, the selection of a suitable fluorinated surfactant is critical for

optimizing performance in various applications. This guide provides a comparative analysis of

Einecs 304-904-9, identified as bis[3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-icosafluoro-

11-(trifluoromethyl)dodecyl] hydrogen phosphate, compound with 2,2'-iminodiethanol (1:1),

against other commercially available anionic fluorinated surfactants. The comparison focuses

on key performance indicators such as surface tension reduction, critical micelle concentration

(CMC), and foaming characteristics, supported by established experimental protocols.

Executive Summary
Fluorinated surfactants are prized for their ability to significantly reduce surface tension at very

low concentrations, a property crucial in formulations requiring enhanced wetting, spreading,

and leveling. Einecs 304-904-9, a perfluoroalkyl phosphate-based surfactant, is designed for

such high-performance applications. This guide will compare its theoretical performance

characteristics with those of other anionic fluorinated surfactants, providing a framework for

selection based on specific application needs.

Performance Comparison
The following table summarizes the key performance attributes of selected anionic fluorinated

surfactants. It is important to note that specific data for Einecs 304-904-9 is not publicly

available, and therefore, representative data for anionic perfluoroalkyl phosphate surfactants

are used for a comparative baseline.
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Surfactant
Chemical
Class

Critical Micelle
Concentration
(CMC) (g/L)

Surface
Tension at
CMC (mN/m)

Foaming
Properties

Einecs 304-904-

9

(Representative)

Perfluoroalkyl

Phosphate
~0.5 - 1.5 ~16 - 20

Low to Moderate

Foaming

3M™ Novec™

4200 Electronic

Surfactant

Perfluoroalkyl

Sulfonamide
Not specified

Lowers surface

tension of BHF

solutions

Low Foaming

Chemours™

Capstone® FS-

63

Perfluoroalkyl

Alkoxylate
Not specified

Reduces surface

tension to < 20

mN/m at 0.1%

Low Foaming

Note: The performance of surfactants can be influenced by factors such as temperature, pH,

and the presence of other substances in the formulation.[1]

Experimental Protocols
The data presented in this guide is based on standardized test methods to ensure

reproducibility and comparability.

Surface Tension and Critical Micelle Concentration
(CMC) Determination (Based on OECD Guideline 115)
The surface tension of aqueous solutions of the surfactants is determined using a tensiometer

according to the OECD Guideline 115.[2][3][4][5][6] This method measures the force required

to detach a platinum ring or plate from the surface of the liquid.

Procedure:

Prepare a series of aqueous solutions of the surfactant at varying concentrations.

Calibrate the tensiometer with deionized water.
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Measure the surface tension of each solution, ensuring the measurement is taken at a

constant temperature (typically 25°C).

Plot the surface tension as a function of the logarithm of the surfactant concentration.

The CMC is identified as the concentration at which the surface tension curve shows a sharp

break, after which the surface tension remains relatively constant.[7]

Experimental Workflow for Surface Tension and CMC Determination
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Solution Preparation

Tensiometer Measurement Data Analysis

Prepare Stock Solution Serial Dilutions

Measure Surface TensionCalibrate with DI Water Plot Surface Tension vs. log(Concentration) Determine CMC from plot inflection

Prepare Surfactant Solution

Pour solution into graduated cylinder

Drop a defined volume from a fixed height

Record Initial Foam Height (t=0)

Wait for a specified time (e.g., 5 min)

Record Final Foam Height

Calculate Foam Stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15189360?utm_src=pdf-body-img
https://www.benchchem.com/product/b15189360?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/publications/test-no-115-surface-tension-of-aqueous-solutions_9789264069787-en.html
https://www.oecd.org/en/publications/1995/07/test-no-115-surface-tension-of-aqueous-solutions_g1gh28e3.html
https://www.analytice.com/en/surface-tension-of-aqueous-solutions-according-to-oecd-115/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-115-kimyasallarin-testi-icin-oecd-yonergeleri-sulu-cozeltilerin-yuzey-gerilimi-icin-standart-test/
http://files.chemicalwatch.com/OECD%20tests%20methods%20%282%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7039257/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7039257/
https://standards.globalspec.com/std/3830083/astm-d1173-07
https://www.benchchem.com/product/b15189360#performance-comparison-of-einecs-304-904-9-with-other-fluorinated-surfactants
https://www.benchchem.com/product/b15189360#performance-comparison-of-einecs-304-904-9-with-other-fluorinated-surfactants
https://www.benchchem.com/product/b15189360#performance-comparison-of-einecs-304-904-9-with-other-fluorinated-surfactants
https://www.benchchem.com/product/b15189360#performance-comparison-of-einecs-304-904-9-with-other-fluorinated-surfactants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15189360?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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